Cas no 1361606-77-0 (4-Chloro-3-(2,6-dichlorophenyl)-5-nitropyridine)

• Product Name: 4-Chloro-3-(2,6-dichlorophenyl)-5-nitropyridine
• CAS No: 1361606-77-0
• MF: C₁₁H₅Cl₃N₂O₂
• MW: 303.528599500656
• CID: 4928115
• Update Time: 2025-05-22

4-Chloro-3-(2,6-dichlorophenyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(2,6-dichlorophenyl)-5-nitropyridine

• Inchi： 1S/C11H5Cl3N2O2/c12-7-2-1-3-8(13)10(7)6-4-15-5-9(11(6)14)16(17)18/h1-5H
• InChI Key： ONDFNLISLUWJEH-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1C1C(=CC=CC=1Cl)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 303
• XLogP3: 4.2
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-3-(2,6-dichlorophenyl)-5-nitropyridine

4-Chloro-3-(2,6-dichlorophenyl)-5-nitropyridine: A Comprehensive Overview

The compound 4-Chloro-3-(2,6-dichlorophenyl)-5-nitropyridine, identified by the CAS number CAS No. 1361606-77-0, is a highly specialized organic chemical with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in various industries. The molecule features a pyridine ring substituted with chlorine atoms at positions 4 and 5, as well as a nitro group at position 5 and a dichlorophenyl group at position 3. These substituents significantly influence the compound's chemical reactivity, stability, and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Chloro-3-(2,6-dichlorophenyl)-5-nitropyridine. Researchers have explored various methodologies to optimize the synthesis process, including multi-component reactions and catalytic transformations. These efforts have not only improved the yield but also reduced the environmental footprint of the production process. The compound's synthesis typically involves a series of substitution and oxidation reactions, with careful control over reaction conditions to ensure high purity and consistency.

The structural complexity of 4-Chloro-3-(2,6-dichlorophenyl)-5-nitropyridine makes it an interesting candidate for applications in materials science. For instance, its electronic properties make it suitable for use in organic electronics, such as in the development of new semiconducting materials. Recent studies have demonstrated its potential as a building block for advanced materials with tailored electronic properties. Additionally, its ability to form stable coordination complexes with metal ions has opened avenues for its use in catalysis and sensor technologies.

In the field of pharmacology, 4-Chloro-3-(2,6-dichlorophenyl)-5-nitropyridine has shown promise as a lead compound for drug discovery. Its unique combination of substituents provides opportunities for modulating biological activity through strategic chemical modifications. Researchers have investigated its potential as an anti-inflammatory agent and an antimicrobial compound. Preliminary studies suggest that the compound exhibits selective activity against certain pathogens, making it a valuable asset in the development of new therapeutic agents.

The environmental impact of 4-Chloro-3-(2,6-dichlorophenyl)-5-nitropyridine is another area of active research. Scientists are examining its biodegradability and toxicity profiles to ensure that its use does not pose significant risks to ecosystems or human health. Recent findings indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further studies are needed to fully understand its environmental fate and mitigate any potential risks.

In conclusion, 4-Chloro-3-(2,6-dichlorophenyl)-5-nitropyridine, with its CAS number CAS No. 1361606-77-0, represents a versatile chemical entity with a wide range of applications across multiple disciplines. Its unique structure and properties continue to attract the attention of researchers worldwide, driving innovation in materials science, pharmacology, and environmental chemistry. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.